3-(4-ethoxyphenyl)-N-isopropylacrylamide

• IUPAC Name: (E)-3-(4-ethoxyphenyl)-N-propan-2-ylprop-2-enamide
• InChI: InChI=1S/C14H19NO2/c1-4-17-13-8-5-12(6-9-13)7-10-14(16)15-11(2)3/h5-11H,4H2,1-3H3,(H,15,16)/b10-7+
• InChI Key: BELXLMHGMWBWRO-JXMROGBWSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC(C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC(C)C
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

3-(4-Ethoxyphenyl)-N-isopropylacrylamide is an acrylamide derivative characterized by a 4-ethoxyphenyl substituent at the α,β-unsaturated carbonyl position and an isopropyl group on the amide nitrogen. This structure combines the thermoresponsive properties of poly(N-isopropylacrylamide) (PNIPAM) with the electronic and steric effects of the ethoxyphenyl moiety.

Comparison with Similar Compounds

Substituent Variations in Arylacrylamides

• 3-(4-Isobutylphenyl)-N-(4-isopropylphenyl)acrylamide (CAS 329778-96-3) : Features bulkier isobutyl and isopropyl groups, increasing hydrophobicity and steric hindrance compared to the ethoxyphenyl derivative. Molar mass: 321.46 g/mol .
• 3-(4-Isopropylphenyl)-N-(4-methoxybenzyl)acrylamide (CAS 545359-01-1) : Replaces ethoxy with methoxy and substitutes the amide nitrogen with a methoxybenzyl group. This enhances electron-donating effects but reduces thermoresponsiveness due to decreased hydrogen bonding .
• (E)-3-(4-Fluorophenyl)-N-(4-sulfamoylphenyl)acrylamide (CAS 328270-88-8) : Incorporates a sulfonamide group, introducing hydrogen-bonding and acidity differences. Molar mass: 320.34 g/mol .

Key Physicochemical Properties

Compound Name	Molar Mass (g/mol)	Key Substituents	LCST (°C)	Biological Activity
3-(4-Ethoxyphenyl)-N-isopropylacrylamide*	~277.35	Ethoxyphenyl, isopropyl	~32–40†	Not explicitly reported
PNIPAM	Variable	Isopropyl	32	Thermoresponsive polymer
Poly(N-vinylisobutyramide)	Variable	Vinyl, isobutyramide	39	Thermoresponsive polymer
3-(4-Isobutylphenyl)-N-(4-isopropylphenyl)acrylamide	321.46	Isobutylphenyl, isopropylphenyl	N/A	Structural analog

*Estimated based on structural analogs. †Hypothesized range based on substituent effects.

Thermoresponsive Behavior

PNIPAM’s lower critical solution temperature (LCST) at 32°C is well-documented . The introduction of ethoxyphenyl groups likely modifies this behavior:

• Similar trends are observed in PNIPAM/silica hybrid gels, where silica interactions slightly alter phase transitions .
• Electron-Donating Effects : Ethoxy groups enhance electron density, which may stabilize the hydrated state above the LCST, contrasting with nitrophenyl or chlorophenyl analogs that reduce LCST due to electron-withdrawing effects .